2-(ethylthio)-N-(3-pyridinylmethyl)benzamide

• IUPAC Name: 2-ethylsulfanyl-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C15H16N2OS/c1-2-19-14-8-4-3-7-13(14)15(18)17-11-12-6-5-9-16-10-12/h3-10H,2,11H2,1H3,(H,17,18)
• InChI Key: QAXDERXHTSRSPF-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NCC2=CN=CC=C2
• Molecular Formula: C15H16N2OS
• Molecular Weight: 272.4 g/mol
• Solubility: >40.9 [ug/mL] (The mean of the results at pH 7.4)

Description

2-(ethylthio)-N-(3-pyridinylmethyl)benzamide, also known as ETPB, is a compound that has gained attention in scientific research due to its potential therapeutic applications. ETPB is a benzamide derivative that has been synthesized through various methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 2-(ethylthio)-N-(3-pyridinylmethyl)benzamide is not fully understood, but it is believed to act on various targets in the cell. In cancer research, 2-(ethylthio)-N-(3-pyridinylmethyl)benzamide has been shown to inhibit the activity of histone deacetylases, which play a role in cancer cell growth and survival. In inflammation research, 2-(ethylthio)-N-(3-pyridinylmethyl)benzamide has been shown to inhibit the activity of nuclear factor kappa B, which regulates the production of pro-inflammatory cytokines. In neurological disorder research, 2-(ethylthio)-N-(3-pyridinylmethyl)benzamide has been shown to inhibit the aggregation of amyloid beta peptides, which play a role in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
2-(ethylthio)-N-(3-pyridinylmethyl)benzamide has been shown to have various biochemical and physiological effects in scientific research. In cancer research, 2-(ethylthio)-N-(3-pyridinylmethyl)benzamide has been shown to inhibit the growth of cancer cells and induce apoptosis. In inflammation research, 2-(ethylthio)-N-(3-pyridinylmethyl)benzamide has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurological disorder research, 2-(ethylthio)-N-(3-pyridinylmethyl)benzamide has been shown to inhibit the aggregation of amyloid beta peptides, which play a role in the development of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

2-(ethylthio)-N-(3-pyridinylmethyl)benzamide has various advantages and limitations for lab experiments. One advantage is that it has shown promising results in various scientific research applications, making it a potential therapeutic agent. Another advantage is that it has been synthesized through various methods, allowing for optimization of yield and purity. One limitation is that the mechanism of action is not fully understood, making it difficult to optimize its therapeutic potential. Another limitation is that it has not been extensively studied in clinical trials, making it difficult to determine its safety and efficacy in humans.

Future Directions

There are various future directions for 2-(ethylthio)-N-(3-pyridinylmethyl)benzamide research. In cancer research, future directions could include studying the efficacy of 2-(ethylthio)-N-(3-pyridinylmethyl)benzamide in combination with other therapeutic agents. In inflammation research, future directions could include studying the long-term effects of 2-(ethylthio)-N-(3-pyridinylmethyl)benzamide on inflammation and immune function. In neurological disorder research, future directions could include studying the safety and efficacy of 2-(ethylthio)-N-(3-pyridinylmethyl)benzamide in clinical trials. Overall, 2-(ethylthio)-N-(3-pyridinylmethyl)benzamide has shown promising results in scientific research and has the potential to be a valuable therapeutic agent in various diseases. Further research is needed to fully understand its mechanism of action and optimize its therapeutic potential.

Synthesis Methods

2-(ethylthio)-N-(3-pyridinylmethyl)benzamide has been synthesized through various methods, including the reaction of 3-pyridinemethanol with 2-(ethylthio)benzoyl chloride in the presence of triethylamine. Another method involves the reaction of 3-pyridinemethanol with 2-(ethylthio)benzamide in the presence of trifluoroacetic acid. These methods have been optimized to increase the yield and purity of 2-(ethylthio)-N-(3-pyridinylmethyl)benzamide.

Scientific Research Applications

2-(ethylthio)-N-(3-pyridinylmethyl)benzamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, 2-(ethylthio)-N-(3-pyridinylmethyl)benzamide has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. Inflammation research has shown that 2-(ethylthio)-N-(3-pyridinylmethyl)benzamide can reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurological disorder research, 2-(ethylthio)-N-(3-pyridinylmethyl)benzamide has shown potential in treating Alzheimer's disease by inhibiting the aggregation of amyloid beta peptides.